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Compound of Interest

Compound Name: Nipastat

CAS No.: 12765-62-7

Cat. No.: B1175275

Get Quote

For immediate release

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for research facilities. This document provides essential guidance on the proper

disposal procedures for Nipastat, a widely used preservative in pharmaceutical and cosmetic

formulations. Adherence to these protocols is crucial for maintaining a safe laboratory

environment and complying with regulatory standards.

Nipastat is a trade name for a blend of parabens, which act as effective antimicrobial agents.

[1] While individual parabens are not typically classified as hazardous waste for transportation,

their potential environmental impact, particularly on aquatic life, necessitates careful disposal.

[2][3]

Composition of Nipastat
Nipastat is a synergistic blend of several paraben esters. The typical composition is outlined

below:
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Component Chemical Name CAS Number Percentage (%)

Methylparaben
Methyl 4-

hydroxybenzoate
99-76-3 50-60

Ethylparaben
Ethyl 4-

hydroxybenzoate
120-47-8 13-18

Butylparaben
Butyl 4-

hydroxybenzoate
94-26-8 12-17

Propylparaben
Propyl 4-

hydroxybenzoate
94-13-3 6-9

Isobutylparaben
Isobutyl 4-

hydroxybenzoate
4247-02-3 6-9

Experimental Protocols for Disposal
The following step-by-step procedures should be followed for the disposal of Nipastat and its

contaminated containers. These protocols are synthesized from safety data sheets of the

individual paraben components.

Waste Characterization:

Solid Waste: Unused or expired Nipastat powder should be considered chemical waste.

Liquid Waste: Solutions containing Nipastat should be collected as aqueous chemical

waste. Do not discharge solutions containing Nipastat into the sewer system.[4][5][6]

Contaminated Materials: Items such as gloves, weighing papers, and pipette tips that are

contaminated with Nipastat should be collected as solid chemical waste.

Disposal Procedure:

Collection:

Collect solid Nipastat waste in a clearly labeled, sealed container.
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Collect liquid waste containing Nipastat in a dedicated, leak-proof container labeled

"Aqueous Chemical Waste" and list "Paraben Mixture (Nipastat)" as a component.

Collect contaminated labware and personal protective equipment (PPE) in a designated,

lined container for solid chemical waste.

Storage:

Store all waste containers in a designated, well-ventilated waste accumulation area.

Ensure containers are kept closed when not in use.

Disposal:

Arrange for the pickup and disposal of all Nipastat waste through a licensed hazardous

waste disposal company.[5][7][8]

Provide the disposal company with a complete list of the waste contents.

Do not attempt to incinerate or treat Nipastat waste in-house unless the facility is

specifically licensed for chemical waste treatment.[9]

Empty Container Disposal:

Thoroughly empty containers of all residual Nipastat.

Rinse the container three times with a suitable solvent (e.g., ethanol or water). Collect the

rinsate as liquid chemical waste.

After triple-rinsing, the container can typically be disposed of as non-hazardous waste.

However, consult your institution's specific guidelines for empty container disposal.

Nipastat Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Nipastat.
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Nipastat Disposal Workflow
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Caption: Logical workflow for the safe disposal of Nipastat waste.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

handling and disposal of Nipastat, minimizing environmental impact and maintaining a secure

working environment. Always consult your institution's specific safety and environmental health

guidelines for additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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